Cas no 894060-62-9 (N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide structure
894060-62-9 structure
Product Name:N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
CAS No:894060-62-9
MF:C20H23N5O2S
MW:397.493922472
CID:5915390
PubChem ID:7531682
Update Time:2025-05-19

N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
    • 894060-62-9
    • F2506-1269
    • N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
    • N-cyclohexyl-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
    • AKOS024654122
    • N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
    • Inchi: 1S/C20H23N5O2S/c1-27-16-9-5-6-14(12-16)17-10-11-18-22-23-20(25(18)24-17)28-13-19(26)21-15-7-3-2-4-8-15/h5-6,9-12,15H,2-4,7-8,13H2,1H3,(H,21,26)
    • InChI Key: VLVQQAMVWUPARX-UHFFFAOYSA-N
    • SMILES: C(NC1CCCCC1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC(OC)=C1)=N2

Computed Properties

  • Exact Mass: 397.15724617g/mol
  • Monoisotopic Mass: 397.15724617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 107Ų

N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2506-1269-2μmol
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2506-1269-5μmol
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2506-1269-10μmol
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2506-1269-20μmol
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2506-1269-1mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2506-1269-2mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2506-1269-3mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2506-1269-4mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2506-1269-5mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2506-1269-10mg
N-cyclohexyl-2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
894060-62-9 90%+
10mg
$79.0 2023-05-16

Additional information on N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide and Its Significance in Modern Chemical Research

N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, a compound with the CAS number 894060-62-9, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in drug discovery. The intricate molecular framework of this substance, characterized by the presence of multiple heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical structure of N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is a testament to the ingenuity of synthetic chemists. The molecule incorporates a cyclohexyl group, which contributes to its solubility and stability, while the triazolo-bpyridazine core provides a rich scaffold for biological activity. The presence of a sulfanyl group at the 3-position of the triazolo ring further enhances its potential as a pharmacophore. This combination of structural elements makes it an intriguing subject for studying interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The field of heterocyclic chemistry has seen remarkable advancements, particularly in the design and synthesis of molecules that can modulate biological pathways. N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide stands out in this landscape due to its complex architecture and the diverse range of functional groups it possesses.

The CAS number 894060-62-9 serves as a unique identifier for this compound, facilitating its recognition and study in academic and industrial settings. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, fostering collaboration and knowledge sharing across the global scientific community. The CAS registry number is an essential tool for chemists working in pharmaceuticals, agrochemicals, and materials science.

One of the most compelling aspects of N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is its potential as a lead compound for drug development. The triazolo-bpyridazine core is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. These activities have been observed in related compounds that share structural similarities with N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide. The methoxy group at the phenyl ring adds another layer of complexity, influencing both the electronic properties and metabolic stability of the molecule.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to enhance binding affinity to biological targets by participating in hydrogen bonding and hydrophobic interactions. In N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, the sulfanyl group is strategically positioned to interact with key residues on proteins or enzymes involved in disease pathways. This positional advantage makes it a valuable candidate for structure-based drug design.

The synthesis of N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves various reaction cascades that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolo-bpyridazine core efficiently. These advances in synthetic methodology have enabled chemists to access complex molecules like this one with greater ease than ever before.

The pharmacological evaluation of N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory diseases. Additionally,it has shown potential as an antagonist against specific receptors involved in pain signaling pathways. These findings underscore its therapeutic relevance and justify further investigation into its mechanism of action.

The role of computational chemistry in studying compounds like N-cyclohexyl-2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3bpyridazin-3-ylsulfanyl}acetamide cannot be overstated。 Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level。 This information is crucial for designing experiments aimed at optimizing their pharmacological properties。 By leveraging computational tools, scientists can accelerate the drug discovery process significantly。

The future prospects for N-cyclohexyl-2{6(3-methoxyphenyI)-1,2,4triazol04,3bPyridazine-3-yI sulfanyI}acetamide are bright。 As our understanding of disease mechanisms grows, so does our ability to design molecules that can modulate these pathways effectively。 This compound exemplifies how interdisciplinary approaches—combining organic synthesis, medicinal chemistry,and computational biology—can lead to breakthroughs in healthcare。 Its unique structure provides a rich foundation for further exploration, making it an exciting prospect for future research。

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.